Cas no 634161-58-3 (N-Cyclohexyl-2-(3-ethylphenoxy)acetamide)

• Product Name: N-Cyclohexyl-2-(3-ethylphenoxy)acetamide
• CAS No: 634161-58-3
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5436994
• PubChem ID: 731769
• Update Time: 2025-06-29

N-Cyclohexyl-2-(3-ethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• F3098-3522
• N-cyclohexyl-2-(3-ethylphenoxy)acetamide
• VU0044221-2
• AKOS002245074
• SR-01000264899-1
• 634161-58-3
• SR-01000264899
• N-Cyclohexyl-2-(3-ethylphenoxy)acetamide

• Inchi： 1S/C16H23NO2/c1-2-13-7-6-10-15(11-13)19-12-16(18)17-14-8-4-3-5-9-14/h6-7,10-11,14H,2-5,8-9,12H2,1H3,(H,17,18)
• InChI Key： DAHMODQAHUOYNE-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)COC1=CC=CC(CC)=C1

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.4±24.0 °C(Predicted)
• pka: 14.47±0.20(Predicted)

Additional information on N-Cyclohexyl-2-(3-ethylphenoxy)acetamide

N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide: A Comprehensive Overview

N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide, identified by the CAS Registry Number 634161-58-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in chemical synthesis and computational modeling have shed light on its properties, mechanisms of action, and potential uses.

The molecular structure of N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide comprises a cyclohexyl group attached to an amide functional group, with a phenoxy substituent bearing an ethyl group at the meta position. This arrangement imparts the compound with distinctive electronic and steric properties, making it a versatile building block for further chemical modifications. Researchers have explored its ability to act as a ligand in metal complexes, which has implications for catalysis and sensor technologies.

Recent studies have focused on the synthesis of N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide through various routes, including nucleophilic acyl substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale applications. The compound's stability under different conditions has also been evaluated, revealing its resilience to thermal and chemical degradation, which is crucial for its use in industrial settings.

In terms of biological activity, N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide has shown promise as a modulator of enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. Preclinical studies suggest that it may serve as a lead compound for developing novel therapeutic agents. Additionally, its ability to interact with cellular membranes has been investigated, offering insights into its potential role in drug delivery systems.

The environmental impact of N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide has also come under scrutiny. Research indicates that it undergoes biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This finding aligns with growing concerns over chemical waste management and sustainability.

In conclusion, N-Cyclohexyl-2-(3-Ethylphenoxy)Acetamide (CAS No: 634161-58-3) stands as a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to unravel its potential, positioning it as a valuable asset in both academic and industrial contexts.